19(R)-hydroxy Prostaglandin E1
19(R)-hydroxy Prostaglandin E1
19(R)-hydroxy PGE1 is the major prostaglandin found in the semen of primates, including man. It is an agonist for the EP1 and EP3 receptor subtypes, and exhibits contractile activity on smooth muscle preparations. It has an EC50 of 320 nM for contracting guinea pig ileum, which express EP1 receptors, and an EC50 of 80 nM for contracting chick ileum, which express EP3 receptors.
Brand Name:
Vulcanchem
CAS No.:
64625-55-4
VCID:
VC0157922
InChI:
InChI=1S/C20H34O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h11-12,14-17,19,21-22,24H,2-10,13H2,1H3,(H,25,26)/b12-11+/t14-,15+,16-,17-,19-/m1/s1
SMILES:
CC(CCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O)O
Molecular Formula:
C20H34O6
Molecular Weight:
370.5 g/mol
19(R)-hydroxy Prostaglandin E1
CAS No.: 64625-55-4
Reference Standards
VCID: VC0157922
Molecular Formula: C20H34O6
Molecular Weight: 370.5 g/mol
| CAS No. | 64625-55-4 |
|---|---|
| Product Name | 19(R)-hydroxy Prostaglandin E1 |
| Molecular Formula | C20H34O6 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | 7-[(1R,2R,3R)-2-[(E,3S,7R)-3,7-dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H34O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h11-12,14-17,19,21-22,24H,2-10,13H2,1H3,(H,25,26)/b12-11+/t14-,15+,16-,17-,19-/m1/s1 |
| Standard InChIKey | QVVXWHIDRKRPMO-VOSXNNSYSA-N |
| Isomeric SMILES | C[C@H](CCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)O)O)O)O |
| SMILES | CC(CCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O)O |
| Canonical SMILES | CC(CCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O)O |
| Description | 19(R)-hydroxy PGE1 is the major prostaglandin found in the semen of primates, including man. It is an agonist for the EP1 and EP3 receptor subtypes, and exhibits contractile activity on smooth muscle preparations. It has an EC50 of 320 nM for contracting guinea pig ileum, which express EP1 receptors, and an EC50 of 80 nM for contracting chick ileum, which express EP3 receptors. |
| Synonyms | 19(R)-hydroxy PGE1 |
| Reference | 1.Kelly, R.W.,Taylor, P.L.,Hearn, J.P., et al. 19-Hydroxyprostaglandin E1 as a major component of the semen of primates. Nature 260, 544-545 (1976). |
| PubChem Compound | 5283115 |
| Last Modified | Nov 11 2021 |
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